Cas no 40654-35-1 (methyl 4-n-hexadecyloxybenzoate)

Methyl 4-n-hexadecyloxybenzoate is a liquid crystalline ester derivative with a hexadecyloxy chain, exhibiting mesomorphic properties suitable for advanced material applications. Its long alkyl chain enhances thermal stability and promotes ordered molecular alignment, making it valuable in the study of smectic and nematic phases. The compound's well-defined structure allows for precise modulation of phase transition temperatures, facilitating its use in liquid crystal displays (LCDs) and other optoelectronic devices. Its compatibility with other mesogens enables tailored formulations for specific performance requirements. The ester linkage ensures chemical stability, while the aromatic core contributes to optical anisotropy, supporting applications in photonic and electro-optical systems.

methyl 4-n-hexadecyloxybenzoate structure

40654-35-1 structure

Product Name:methyl 4-n-hexadecyloxybenzoate

CAS No:40654-35-1

MF:C₂₄H₄₀O₃

MW:376.57260799408

MDL:MFCD00026641

CID:926041

PubChem ID:4689974

Update Time:2025-05-20

methyl 4-n-hexadecyloxybenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-n-hexadecyloxybenzoate
- methyl 4-hexadecoxybenzoate
- METHYL P-HEXADECYLOXYBENZOATE
- Methyl 4-hexadecyloxybenzoate
- SCHEMBL3052051
- AKOS015839849
- CHEMBL3273793
- MFCD00026641
- METHYL 4-(HEXADECYLOXY)BENZOATE
- 40654-35-1
- DTXSID20405598
- MDL： MFCD00026641
- Inchi： 1S/C24H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-27-23-19-17-22(18-20-23)24(25)26-2/h17-20H,3-16,21H2,1-2H3
- InChI Key： WQOJBUZKWYRALG-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(=O)OC)=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

Exact Mass: 376.29800
Monoisotopic Mass: 376.29774513g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 18
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.6
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53000
LogP: 7.33330

methyl 4-n-hexadecyloxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB357780-10 g	Methyl p-hexadecyloxybenzoate; .	40654-35-1	10g	€141.50	2023-04-26
abcr	AB357780-10g	Methyl p-hexadecyloxybenzoate; .	40654-35-1	10g	€141.50	2025-02-15
1PlusChem	1P00C7XX-10g	METHYL 4-N-HEXADECYLOXYBENZOATE	40654-35-1	10g	$114.00	2024-05-03
A2B Chem LLC	AF69365-10g	METHYL 4-N-HEXADECYLOXYBENZOATE	40654-35-1	10g	$107.00	2024-04-20